5,12-Dihydroxy-3,4-dihydrotetracene-2,6,11(1H)-trione

• CAS RN: 58977-09-6
• Molecular Formula: C18H12O5
• Molecular Weight: 308.3 g/mol
• IUPAC Name: 5,12-dihydroxy-3,4-dihydro-1H-tetracene-2,6,11-trione
• InChI: InChI=1S/C18H12O5/c19-8-5-6-11-12(7-8)18(23)14-13(17(11)22)15(20)9-3-1-2-4-10(9)16(14)21/h1-4,22-23H,5-7H2
• InChI Key: MORCGAGNSSORNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1=O)C(=C3C(=C2O)C(=O)C4=CC=CC=C4C3=O)O

Description

5,12-Dihydroxy-3,4-dihydrotetracene-2,6,11(1H)-trione is a useful research compound. Its molecular formula is C18H12O5 and its molecular weight is 308.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

There was prepared a mixture of glacial acetic acid (0.3 ml and concentrated sulfuric acid) 1.5 ml (which was cooled to 0° C. in an ice water bath). To this acid mixture was added 9-chloro-7,10-dihydro-6,11-dihydroxy-5,12-naphthacenedione (III) in a single batch and the mixture stirred. The mixture was permitted to warm slowly to ambient temperature over 3 hours at which temperature it was stirred for a further 24 hours. At the conclusion of this time the mixture was poured onto ice (ca. 25 g) and the organic layer extracted with chloroform (25 ml,×4) the chloroform extracts were combined, washed with saturated aqueous sodium bicarbonate, and with water, dried over anhydrous sodium sulfate, filtered, and the solvent removed from the filtrate under reduced pressure. The residue was washed with ether and further dried in vacuo to yield the "red ketone" 7,10-dihydro-6,11dihydroxy-5,9,12(8H)naphthacenetrione (IV) (18 mg, 76%). This product was shown to be homogeneous by thin layer chromatographic analysis and had the same Rf as an authentic sample (silica gel, 0.7% methanolic chloroform, Rf =0.59.